LACTOBIONIC ACID LACTOBIONIC ACID
Brand Name: Vulcanchem
CAS No.:
VCID: VC0208452
InChI:
SMILES:
Molecular Formula: C₁₂H₂₅NO₁₂
Molecular Weight: 375.33

LACTOBIONIC ACID

CAS No.:

Cat. No.: VC0208452

Molecular Formula: C₁₂H₂₅NO₁₂

Molecular Weight: 375.33

* For research use only. Not for human or veterinary use.

LACTOBIONIC ACID -

Specification

Molecular Formula C₁₂H₂₅NO₁₂
Molecular Weight 375.33

Introduction

Chemical Structure and Properties

Lactobionic acid possesses a distinct chemical structure that contributes to its unique properties and applications. It is constituted of a polyhydroxy gluconic acid bonded to a galactose sugar molecule . This specific arrangement gives the compound its characteristic properties and functionality across various applications.

Physical and Chemical Properties

Lactobionic acid exhibits several notable physical and chemical properties that make it valuable for various applications:

PropertyValue/Description
Molecular FormulaC₁₂H₂₂O₁₂
Molecular Weight358.296 g/mol
Monoisotopic Mass358.111 g/mol
Physical AppearanceWhite to off-white powder
Melting Point113-118°C
Boiling PointApproximately 410.75°C
Solubility in Water10 g/100 mL
DensityApproximately 1.4662
Other SolubilitySlightly soluble in anhydrous methanol and ethanol
Hygroscopic NatureGood water retention potential

The compound can be dehydrated to form a lactone and is known for its stability under various conditions . Its polyhydroxy structure contributes to its water-binding capabilities, making it particularly valuable in cosmetic and pharmaceutical formulations . The molecular structure of lactobionic acid allows it to function as a chelating agent, binding to metal ions, which explains its effectiveness in various industrial applications .

Natural Occurrence and Discovery

Lactobionic acid is naturally found in "Caspian Sea yogurt," a traditional fermented dairy product . This natural occurrence highlights the compound's connection to fermentation processes and its potential role in traditional food products. The discovery of lactobionic acid resulted from the convergence of several scientific disciplines, including food science, chemistry, and microbiology .

The identification of lactobionic acid in natural sources provided initial insights into its potential applications and benefits. Researchers have since expanded upon this knowledge through extensive studies exploring the compound's properties, production methods, and diverse applications . The natural presence of lactobionic acid in fermented dairy products suggests its safety for human consumption and has prompted further investigation into its potential health benefits .

Production Methods

Lactobionic acid can be produced through various methods, with biochemical approaches being preferred for food and pharmaceutical applications due to their safety profile. The production methodologies have evolved significantly over time, with recent advances focusing on improving efficiency, yield, and sustainability.

Microbial Production

Microbial production represents a significant approach for lactobionic acid synthesis. Various microorganisms have been employed for this purpose, each with different conversion rates and yields:

MicroorganismProduction MethodYield/Conversion RateReference
Escherichia coli (recombinant)Coexpression of heterologous GDH and PQQ synthesis gene cluster209.3 g/L, 100% yield, 1.45 g/L/h productivity
Various microorganismsFine-tuning of microbial incubation conditionsSignificant improvement in productivity

Research has shown that modifying the culture conditions, such as growth temperature and isopropyl-β-d-1-thiogalactopyranoside concentration, can significantly enhance lactobionic acid production in recombinant strains . The optimization of these conditions has led to remarkable improvements in production efficiency, with some microbial systems achieving complete conversion of lactose to lactobionic acid . Recent advancements have focused on developing continuous production systems that maintain high efficiency over extended periods .

Enzymatic Production

Enzymatic production offers another approach for lactobionic acid synthesis, utilizing specific enzymes to catalyze the conversion of lactose:

Enzyme SystemProcess DetailsEfficiency/NotesReference
Oxidoreductase enzymesPurification using advanced membrane technologyComplete conversion of lactose
Enzymatic systems with redox mediatorsContinuous production system using regenerative enzymesImpressive specific production rate

These enzymatic systems can be optimized through the incorporation of suitable redox mediators and regenerative enzymes, enabling the development of efficient continuous production systems . The oxidoreductase enzymes responsible for lactose conversion can be purified from the production system using advanced membrane technology, which enhances the purity and quality of the final product .

Applications

Lactobionic acid has found diverse applications across multiple industries due to its unique properties and multifunctional characteristics. Its versatility has positioned it as a valuable compound in food technology, pharmaceuticals, cosmetics, and chemical industries.

Food Industry

In the food industry, lactobionic acid serves multiple functions that enhance both the quality and nutritional value of food products:

ApplicationFunction/BenefitReference
Dairy and food productsImproves flavor, texture, yield, and shelf life
Prebiotic ingredientPromotes beneficial gut microbiota
Food additiveProvides health-promoting aspects and good taste

Pharmaceutical Industry

Lactobionic acid has significant applications in pharmaceuticals, particularly in drug delivery systems and as an excipient:

ApplicationFunction/BenefitReference
Drug delivery systemsEssential in synthesizing targetable and biocompatible carriers
Excipient for formulationEnhances pharmaceutical formulations
Biomaterials and nanoparticlesKey platform in developing novel medical technologies

The compound's unique chemical structure makes it particularly valuable for developing galactosylated scaffolds and nanoparticles, which have shown promise in targeted drug delivery applications . Recent advances in tissue engineering and nanomedicine have underlined the increased importance of lactobionic acid as a key biofunctionalization agent .

Cosmetic Industry

Lactobionic acid has gained popularity in the cosmetic industry, particularly in skincare formulations:

ApplicationFunction/BenefitReference
Gentle exfoliationLarger molecular size provides milder exfoliation than AHAs
MoisturizingGood water retention capabilities
Antioxidant protectionNeutralizes free radicals that cause oxidative stress
Skin barrier supportStrengthens and maintains skin barrier function

As a polyhydroxy acid (PHA), lactobionic acid offers gentler exfoliation compared to alpha hydroxy acids (AHAs) like glycolic acid, making it suitable for sensitive skin types . Its hygroscopic nature contributes to its excellent moisturizing properties, while its antioxidant capabilities help protect the skin from environmental damage .

Chemical Industry

In the chemical industry, lactobionic acid serves various functions:

ApplicationFunction/BenefitReference
Chelating agentBinds to metal ions
Emulsifying agentStabilizes emulsions
HumectantRetains moisture

These properties make lactobionic acid a versatile ingredient in various chemical formulations, contributing to its growing industrial importance .

Properties and Benefits

Lactobionic acid exhibits numerous beneficial properties that contribute to its diverse applications and growing interest across various industries.

Antioxidant Properties

Lactobionic acid demonstrates significant antioxidant activity, which is valuable in food preservation, cosmetic formulations, and pharmaceutical applications . This property helps neutralize free radicals that cause oxidative stress and accelerate aging processes in various contexts . The antioxidant capabilities of lactobionic acid contribute to its protective effects in biological systems and extend the shelf life of products incorporating this compound .

Antimicrobial Properties

Research has identified antimicrobial activity as another beneficial property of lactobionic acid . This characteristic makes it potentially valuable in food preservation systems and pharmaceutical formulations aimed at controlling microbial growth. The antimicrobial effects complement its other properties, enhancing its utility in various applications requiring microbiological control .

Calcium Chelating Activity

Lactobionic acid exhibits calcium chelating activity, which contributes to its functionality in various applications . This property is particularly relevant in food processing, where calcium chelation can influence texture, stability, and other quality parameters. The chelating capacity extends beyond calcium to other metal ions, broadening the compound's utility in different industrial contexts .

Other Beneficial Properties

Beyond its primary properties, lactobionic acid offers additional benefits:

PropertyDescription/ApplicationReference
Probiotic supportEnhances probiotic activity
Moisturizing effectExcellent water retention capabilities
Gentle exfoliationMilder than conventional exfoliants
Skin barrier supportStrengthens the skin's protective barrier

These diverse properties contribute to lactobionic acid's versatility and explain its growing adoption across multiple industries .

Research and Development

Research on lactobionic acid has expanded significantly in recent years, reflecting growing interest in its potential applications and properties. The academic community and industry research sectors have shown increasing attention to lactobionic acid as a food ingredient, pharmaceutical component, and cosmetic active .

Current Research Focus

Current research on lactobionic acid spans several areas:

Research AreaFocusKey Findings/StatusReference
Bioproduction methodsDeveloping sustainable and efficient production systemsMultiple methods achieving complete conversion of lactose
Food applicationsExploring potential as a food ingredientStudies remain scarce; more research needed
Drug delivery systemsUtilizing lactobionic acid in novel pharmaceutical applicationsPromising platform for targeted delivery systems
Cosmetic applicationsInvestigating benefits for skin healthEffective for gentle exfoliation and moisturization

Despite this growing interest, studies associated with food application and human intake remain limited in the literature compared to other research areas . This disparity is attributed partly to regulatory limitations and the need for more comprehensive safety assessments .

Research Challenges

Several challenges have been identified in lactobionic acid research:

  • Limited studies on food applications and human intake

  • Regulatory prohibitions in some countries

  • Need for more comprehensive safety evaluations

  • Optimization of production methods for commercial scale

  • Understanding mechanisms of action in biological systems

Addressing these challenges represents a priority for future research to expand the potential applications of lactobionic acid, particularly in the food industry .

Regulatory Status and Challenges

The regulatory status of lactobionic acid varies across different countries and applications, presenting challenges for its widespread adoption, particularly in the food industry.

Current Regulatory Status

The regulatory landscape for lactobionic acid exhibits significant variation:

Region/ApplicationRegulatory StatusNoteReference
Food applications (general)Prohibited in many countriesDespite approval of calcium lactobionate
Calcium lactobionate (salt form)Approved for food use in some regionsMore widely accepted than the acid form
Cosmetic applicationsGenerally regarded as safeUsed in various cosmetic formulations
Pharmaceutical applicationsUsed as an excipientAccepted in pharmaceutical formulations

The prohibitions on lactobionic acid in food applications, despite the approval of its salt form (calcium lactobionate), represent a significant barrier to its adoption in the food industry . The lack of consistent regulation across countries further complicates its use in global food products .

Regulatory Challenges

Several regulatory challenges have been identified:

  • Inconsistent regulations across different countries

  • Limited toxicological data for comprehensive safety assessment

  • Disconnect between approval of salt form and restriction of acid form

  • Need for standardized methods for quality control and analysis

  • Balancing innovation with safety considerations

Addressing these regulatory challenges requires further studies on the safety of consumption to elucidate toxicological aspects and extend the technological possibilities for the food processing industry .

Future Prospects

The future of lactobionic acid research and applications appears promising, with several trends and opportunities emerging across different sectors.

Emerging Applications

Several promising applications are being explored:

Application AreaPotential DevelopmentReference
Targeted drug deliveryDevelopment of galactosylated nanoparticles and scaffolds
Functional food ingredientsEnhanced prebiotic formulations
Advanced cosmetic formulationsNext-generation gentle exfoliants
Tissue engineeringBiofunctionalization agents for medical materials

These emerging applications highlight the versatility of lactobionic acid and its potential to contribute to innovations across multiple industries .

Research Priorities

Future research priorities for lactobionic acid include:

  • Comprehensive safety studies to support regulatory approval in food applications

  • Development of more efficient and sustainable production methods

  • Exploration of synergistic effects with other bioactive compounds

  • Investigation of structure-function relationships to optimize applications

  • Standardization of analytical methods for quality control

Addressing these priorities will help unlock the full potential of lactobionic acid across various applications and support its broader adoption in different industries .

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